Cas no 1343713-82-5 (Benzoic acid, 3-amino-2,6-dichloro-, ethyl ester)

• Product Name: Benzoic acid, 3-amino-2,6-dichloro-, ethyl ester
• CAS No: 1343713-82-5
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 6400454
• PubChem ID: 63023495
• Update Time: 2025-06-08

Benzoic acid, 3-amino-2,6-dichloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-2,6-dichloro-, ethyl ester
• Ethyl 3-amino-2,6-dichlorobenzoate
• AKOS012322553
• CS-0250222
• Z1079174214
• 1343713-82-5
• EN300-5015353

• Inchi： 1S/C9H9Cl2NO2/c1-2-14-9(13)7-5(10)3-4-6(12)8(7)11/h3-4H,2,12H2,1H3
• InChI Key： UFKFIYGPRQTGNH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=C(Cl)C=CC(N)=C1Cl

Computed Properties

• Exact Mass: 233.0010339g/mol
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 345.9±37.0 °C(Predicted)
• pka: 0.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 3-amino-2,6-dichloro-, ethyl ester

Comprehensive Overview of Benzoic acid, 3-amino-2,6-dichloro-, ethyl ester (CAS No. 1343713-82-5)

Benzoic acid, 3-amino-2,6-dichloro-, ethyl ester (CAS No. 1343713-82-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its amino and dichloro functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers are increasingly exploring its potential as an intermediate in the development of novel bioactive molecules, particularly in the context of drug discovery and crop protection.

The structural features of Benzoic acid, 3-amino-2,6-dichloro-, ethyl ester include a benzene ring substituted with an amino group at the 3-position and chlorine atoms at the 2- and 6-positions. The ethyl ester moiety enhances its solubility in organic solvents, facilitating its use in various chemical reactions. This compound is often discussed in forums and publications related to medicinal chemistry, where its role in synthesizing heterocyclic compounds is highlighted. Its relevance to green chemistry initiatives is also a growing topic, as industries seek sustainable alternatives for chemical synthesis.

In recent years, the demand for CAS No. 1343713-82-5 has risen due to its applicability in high-throughput screening and combinatorial chemistry. Laboratories frequently inquire about its purity, storage conditions, and compatibility with other reagents. Common search queries include "Benzoic acid, 3-amino-2,6-dichloro-, ethyl ester synthesis" and "CAS 1343713-82-5 suppliers," reflecting its commercial and academic significance. Additionally, its potential role in antibacterial and antifungal agents has sparked interest, aligning with global efforts to address antimicrobial resistance.

From a technical perspective, Benzoic acid, 3-amino-2,6-dichloro-, ethyl ester is typically synthesized via esterification of the corresponding carboxylic acid. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity and purity. The compound's stability under various pH conditions and thermal profiles are frequently studied, as these factors influence its utility in formulation development. Discussions on platforms like ResearchGate often focus on optimizing its yield and scalability for industrial applications.

Environmental and regulatory considerations are also critical when working with CAS No. 1343713-82-5. While it is not classified as hazardous under current guidelines, proper handling protocols are recommended to ensure safety. The compound's biodegradability and ecotoxicological impact are subjects of ongoing research, particularly in light of stricter REACH and EPA regulations. These aspects are increasingly relevant to manufacturers aiming for eco-friendly production processes.

In summary, Benzoic acid, 3-amino-2,6-dichloro-, ethyl ester represents a versatile building block in modern chemistry. Its integration into pharmaceutical intermediates and agrochemical formulations underscores its importance. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in organic synthesis and material science innovations.